2-[3-(benzenesulfonyl)-6-chloro-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-(benzenesulfonyl)-6-chloro-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C24H19ClN2O5S/c1-32-18-10-8-17(9-11-18)26-23(28)15-27-14-22(33(30,31)19-5-3-2-4-6-19)24(29)20-13-16(25)7-12-21(20)27/h2-14H,15H2,1H3,(H,26,28)
• InChI Key: WVJAVVVHYZNTEK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)Cl)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C24H19ClN2O5S
• Molecular Weight: 482.9 g/mol
• CAS No.: 866591-08-4

Description

Molecular Structure Analysis

The molecular structure of this compound is based on its IUPAC name. It contains a quinolin-1-yl group attached to a benzenesulfonyl group at the 3rd position and a 4-methoxyphenyl group attached to an acetamide group at the 2nd position. The presence of these functional groups can influence the compound’s reactivity and biological activity.

Scientific Research Applications

Structural Aspects and Properties

Research highlights the structural intricacies of related quinoline derivatives, illustrating their capacity to form salt and inclusion compounds, which could be pivotal in developing materials with unique physical properties. Karmakar et al. (2007) explored the structural aspects of amide-containing isoquinoline derivatives, revealing their potential to form gels and crystalline solids upon interaction with mineral acids, with implications for material science and drug delivery systems (Karmakar, Sarma, & Baruah, 2007).

Synthesis and Characterization

The synthesis and characterization of quinazolinone and quinoline derivatives represent a significant area of research. For instance, Lu et al. (2012) detailed the synthesis and structural characterization of methoxy substituted benzo[de]benzo[4,5]imidazo[2,1-a]-isoquinolin-7-ones, providing insights into the influence of methoxy groups on molecular planarity and intermolecular interactions, which are crucial for the development of novel compounds with potential applications in drug design and materials science (Lu & He, 2012).

Biological Activity

The exploration of biological activity in quinoline and quinazolinone derivatives unveils their potential in therapeutic applications. Research into novel quinazolinone derivatives by Habib et al. (2012) and the synthesis of 2-methoxy-5-{4-oxo-2-[(E)-2-(4-sulfamoylphenyl)ethenyl-3,4-dihydroquinazolin-3-yl]benzene-1-sulfonamide by Hayun et al. (2012) suggest their antimicrobial and potential anticancer properties. These studies contribute to the development of new therapeutic agents, highlighting the chemical's significance in pharmacological research (Habib, Hassan, & El-Mekabaty, 2012); (Hayun, Hanafi, Yanuar, & Hudiyono, 2012).

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis methods, chemical reactions, and potential biological activities. Given its structural complexity, it could serve as a valuable starting point for the design of new pharmaceutical compounds.